Cas no 2008512-85-2 (tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate)

• Product Name: tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate
• CAS No: 2008512-85-2
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5844593
• PubChem ID: 165471295
• Update Time: 2025-11-01

tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate
• 2008512-85-2
• EN300-797930

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(17)15(5)10-11(16)9-14(4)7-6-8-14/h6-10H2,1-5H3
• InChI Key： QDUHODLSWRFGKR-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C(=O)OC(C)(C)C)CC1(C)CCC1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate

Introduction to Tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate (CAS No. 2008512-85-2)

Tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate, a compound with the CAS number 2008512-85-2, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their versatile applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a tert-butyl group and a complex 1-methylcyclobutyl moiety, contribute to its distinct chemical properties and potential biological activities.

The synthesis and characterization of Tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate involve sophisticated organic chemistry techniques. The introduction of the carbamate functional group at the N-position, coupled with the presence of an ester-like structure at the C-terminus, makes this compound a promising candidate for further exploration in drug design. Recent advancements in computational chemistry have enabled researchers to predict the molecular interactions and binding affinities of this compound with various biological targets, which is crucial for understanding its potential therapeutic applications.

In the realm of medicinal chemistry, the development of novel carbamate-based compounds has been driven by their ability to modulate enzyme activity and receptor binding. The structural complexity of Tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate suggests that it may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable scaffold for designing new drugs. For instance, studies have shown that carbamates can serve as potent inhibitors of carbonic anhydrase, an enzyme involved in various physiological processes. The presence of the bulky tert-butyl group in this compound could enhance its binding affinity and selectivity towards specific biological targets.

The role of stereochemistry in determining the biological activity of carbamates cannot be overstated. The 1-methylcyclobutyl substituent in Tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate introduces a chiral center, which can significantly influence its pharmacological properties. Chiral molecules often exhibit different biological activities depending on their enantiomeric form, making it essential to carefully consider stereochemistry during drug development. Recent research has highlighted the importance of enantiopure compounds in achieving optimal therapeutic outcomes, and this compound represents a promising avenue for further exploration.

The pharmacokinetic properties of Tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate are also of great interest. The combination of lipophilic and hydrophilic regions in its structure could influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for predicting how the compound will behave within the body and for optimizing its formulation for clinical use. Advanced pharmacokinetic modeling techniques have been employed to simulate the behavior of this compound in vivo, providing valuable insights into its potential as a drug candidate.

Recent studies have demonstrated the utility of carbamate-based compounds in addressing various therapeutic challenges. For example, carbamates have been explored as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The structural features of Tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate make it a compelling candidate for further investigation in this area. Researchers are particularly interested in its potential as an acetylcholinesterase inhibitor, which could have implications for treating cognitive disorders such as Alzheimer's disease.

The synthesis of Tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the complex framework of this molecule efficiently. These methods not only improve the overall yield but also enhance the scalability of production, which is essential for transitioning from laboratory research to industrial manufacturing.

The analytical characterization of this compound is equally important. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely used to confirm its structure and purity. These analytical methods provide detailed information about the molecular structure and chemical environment of Tert-butyl N-methyl-N-[3-(1-methylcyclobutyl)-2-oxopropyl]carbamate, ensuring that it meets the stringent requirements for pharmaceutical applications.

In conclusion, Tert-butyl N-methyl-N-[3-(1-methylcyclobutly)-2-oxoproplyl]carbamate (CAS No. 2008512-85-2) is a structurally complex carbamate compound with significant potential in pharmaceutical research. Its unique features make it a promising candidate for further exploration in drug design and development. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a crucial role in addressing various therapeutic challenges.